1-Benzoyl-5-methoxy-2-methylindole-3-acetic acid
Overview
Description
1-Benzoyl-5-methoxy-2-methylindole-3-acetic acid is a synthetic organic compound with the molecular formula C19H17NO4 and a molecular weight of 323.34 g/mol . It is known for its potential as an inhibitor of multidrug resistance-associated protein 1 (MRP1), making it a subject of interest in pharmaceutical research .
Scientific Research Applications
1-Benzoyl-5-methoxy-2-methylindole-3-acetic acid has several scientific research applications:
Chemistry: It is used as a model compound in organic synthesis and reaction mechanism studies.
Mechanism of Action
Target of Action
The primary target of 1-Benzoyl-5-methoxy-2-methylindole-3-acetic acid is the multidrug resistance-associated protein 1 (MRP1) . MRP1 is a protein that plays a crucial role in the efflux of drugs and toxins from cells, contributing to multidrug resistance in cancer cells.
Mode of Action
This compound acts as a putative inhibitor of MRP1 . By inhibiting MRP1, it can potentially increase the intracellular concentration of certain drugs, enhancing their therapeutic efficacy.
Pharmacokinetics
It is known that the compound isslightly soluble in water (<0.17 mg/mL) but has a higher solubility in DMSO (38 mg/mL) . These solubility properties could impact its absorption, distribution, metabolism, and excretion (ADME) properties, and thus its bioavailability.
Action Environment
Environmental factors such as pH, temperature, and the presence of other substances could potentially influence the action, efficacy, and stability of this compound. For instance, its solubility in water and DMSO suggests that it might be more effective in certain environments. Additionally, it should be stored at a temperature of 2-8°C to maintain its stability.
Biochemical Analysis
Biochemical Properties
It is known to be a putative inhibitor of multidrug resistance-associated protein 1 (MRP1) . This suggests that it may interact with this protein and potentially other biomolecules in biochemical reactions.
Molecular Mechanism
As a putative inhibitor of MRP1 , it may exert its effects at the molecular level through binding interactions with this protein, potentially leading to enzyme inhibition or activation, and changes in gene expression.
Preparation Methods
The synthesis of 1-benzoyl-5-methoxy-2-methylindole-3-acetic acid typically involves several steps:
Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as indole derivatives.
Reaction Conditions: The reaction conditions often include the use of solvents like dimethyl sulfoxide (DMSO) and catalysts to facilitate the reaction.
Synthetic Routes:
Industrial Production: Industrial production methods may involve optimization of reaction conditions to maximize yield and purity, including temperature control and purification steps such as recrystallization.
Chemical Reactions Analysis
1-Benzoyl-5-methoxy-2-methylindole-3-acetic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents to yield reduced derivatives.
Substitution: Substitution reactions, such as nucleophilic substitution, can occur at specific positions on the indole ring.
Common Reagents and Conditions: Common reagents include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride.
Major Products: The major products formed from these reactions depend on the specific reaction conditions and reagents used.
Comparison with Similar Compounds
1-Benzoyl-5-methoxy-2-methylindole-3-acetic acid can be compared with other similar compounds:
Indomethacin: This compound is an N-benzoyl analog of indomethacin, a well-known nonsteroidal anti-inflammatory drug (NSAID).
Other Indole Derivatives: Similar compounds include other indole derivatives with varying substituents, which may exhibit different biological activities and pharmacological properties.
Properties
IUPAC Name |
2-(1-benzoyl-5-methoxy-2-methylindol-3-yl)acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO4/c1-12-15(11-18(21)22)16-10-14(24-2)8-9-17(16)20(12)19(23)13-6-4-3-5-7-13/h3-10H,11H2,1-2H3,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHVVFSZNIUHMEJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(N1C(=O)C3=CC=CC=C3)C=CC(=C2)OC)CC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40400323 | |
Record name | 1-Benzoyl-5-methoxy-2-methylindole-3-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40400323 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1601-19-0 | |
Record name | 1-Benzoyl-5-methoxy-2-methyl-1H-indole-3-acetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1601-19-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Benzoyl-5-methoxy-2-methylindole-3-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40400323 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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